4-(4-chlorophenyl)-2H-pyrido[2,3-e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide

• IUPAC Name: 4-(4-chlorophenyl)-1,1-dioxopyrido[2,3-e][1,2,4]thiadiazin-3-one
• InChI: InChI=1S/C12H8ClN3O3S/c13-8-3-5-9(6-4-8)16-11-10(2-1-7-14-11)20(18,19)15-12(16)17/h1-7H,(H,15,17)
• InChI Key: BGLLJXNBPNZCAZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C1)N(C(=O)NS2(=O)=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C12H8ClN3O3S
• Molecular Weight: 309.73 g/mol

Description

4-(4-chlorophenyl)-2H-pyrido[2,3-e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide (4-CPT-1,1-dioxide) is a novel synthetic compound that has shown promise in a variety of scientific research applications. It is a heterocyclic compound, with a molecular weight of 314.91 g/mol, and a melting point of 131-133°C. 4-CPT-1,1-dioxide has a unique structure that makes it an attractive candidate for use in chemical and biological research.

Scientific Research Applications

Improved Synthesis and Reactions

An improved synthetic method for 4-chlorocoumarin-3-sulfonyl chloride has been developed, which serves as a precursor for creating substituted pyrido- and thiazino-1,2,4-thiadiazino-benzopyranone dioxides. These compounds exhibit potential anticancer and anti-HIV properties. The synthesis challenges include the insolubility of yellowish precipitates in common organic solvents and the instability of the fused heterocycles, leading to decomposition and opening of the 1,2,4-thiadiazine ring (Jashari et al., 2007).

Catalysis and Synthesis Enhancements

N,2-Dibromo-6-chloro-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide has been used as a homogeneous catalyst for synthesizing 4H-pyran, pyranopyrazole, and pyrazolo[1,2-b]phthalazine derivatives in water, demonstrating mild reaction conditions, high yields, and green chemistry compliance (Khazaei et al., 2015).

Vasorelaxant Properties

Studies on 3-alkylamino-4H-pyrido[2,3-e]-1,2,4-thiadiazine 1,1-dioxides have revealed vasorelaxant properties on vascular smooth muscle cells, suggesting potential applications as potassium channel openers for cardiovascular therapies (Pirotte et al., 2000).

Anticancer and Tuberculostatic Activities

Novel 1,2,4-thiadiazine 1,1-dioxides synthesized from heterocyclic carbonitriles have shown tuberculostatic and anticancer activities, indicating their potential in developing therapies for renal and non-small cell lung cancer (Gobis et al., 2013).

Antimicrobial Agents

Compounds derived from the base structure, such as those synthesized from 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole, have displayed antimicrobial properties, suggesting a potential for developing new antimicrobial agents (Sah et al., 2014).